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Compound of Interest

Compound Name: Alkyne-PEG2-iodide

Cat. No.: B1458111

Technical Guide: Alkyne-PEG2-iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of Alkyne-PEG2-
iodide, a bifunctional linker molecule integral to advancements in bioconjugation, chemical
biology, and drug delivery systems.

Core Molecular Data

The fundamental properties of Alkyne-PEG2-iodide are summarized below. This molecule is
characterized by a terminal alkyne group, a dietheylene glycol (PEG2) spacer, and a reactive
iodide functional group.

Property Value Source

Molecular Formula C7H11102 [1]

Molecular Weight 254.07 g/mol [1]
3-(2-(2-

IUPAC Name , [1](2]
iodoethoxy)ethoxy)prop-1-yne

CAS Number 1234387-33-7 [1]

Appearance Colorless to yellow oil
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Molecular Structure and Functionality

Alkyne-PEG2-iodide is a heterobifunctional crosslinker. Its utility in research and drug
development stems from the distinct reactivity of its two terminal ends, connected by a
hydrophilic PEG2 linker. The PEG linker enhances solubility in aqueous environments, a crucial
feature for biological applications.

The key functional groups are:

o Terminal Alkyne: This group is readily used in copper-catalyzed azide-alkyne cycloaddition
(CuAAC) "click chemistry" reactions to form a stable triazole linkage with azide-modified
molecules.

 lodide: The alkyl iodide is a potent alkylating agent that can react with various nucleophiles,
including thiols (cysteine residues in proteins), amines, and hydroxyl groups.

This dual functionality allows for the precise and efficient conjugation of different molecular
entities, such as proteins, peptides, nucleic acids, and small molecule drugs.

Experimental Workflow: Bioconjugation Strategy

The following diagram illustrates a generalized workflow for utilizing Alkyne-PEG2-iodide to
conjugate a protein of interest (POI) with a reporter molecule.
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Step 1: Protein Modification

Protein of Interest (POI) -
((with accessible nucleophile) (AIkyne-PEGZ-lodlde)

Alkylation
(e.g., on Cys, Lys)

(AIkyne-Modified POD

Step 2: Click Chemistry

Azide-Containing
Reporter Molecule

CuAAC Click Reaction

Final Conjugate
(POI-PEG2-Reporter)

Click to download full resolution via product page

Caption: Generalized workflow for protein conjugation using Alkyne-PEG2-iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Alkyne-PEG2-iodide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1458111#alkyne-peg2-iodide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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